Cas no 170353-21-6 (N1-[3-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine)

• Product Name: N1-[3-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine
• CAS No: 170353-21-6
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 5220131
• Update Time: 2026-03-06

N1-[3-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(3-(trifluoromethyl)pyridin-2-yl)ethane-1,2-diamine
• 1,2-Ethanediamine, N1-[3-(trifluoromethyl)-2-pyridinyl]-
• N1-[3-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine

• Inchi： 1S/C8H10F3N3/c9-8(10,11)6-2-1-4-13-7(6)14-5-3-12/h1-2,4H,3,5,12H2,(H,13,14)
• InChI Key： LSVXEUKUUNCRMO-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC=C1C(F)(F)F)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N1-[3-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine

Comprehensive Overview of N1-[3-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine (CAS No. 170353-21-6)

N1-[3-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine (CAS No. 170353-21-6) is a specialized organic compound featuring a pyridine core substituted with a trifluoromethyl group and an ethane-1,2-diamine moiety. This structure endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, while the diamine functionality offers versatile reactivity for further derivatization.

In recent years, the demand for fluorinated compounds like N1-[3-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine has surged due to their applications in drug discovery. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors or GPCR-targeted therapeutics, aligning with the growing focus on precision medicine. The compound's pyridine scaffold is also prevalent in agrochemicals, prompting investigations into its utility for crop protection formulations.

Synthetic routes to CAS No. 170353-21-6 often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions, reflecting trends in sustainable chemistry. A 2023 study highlighted its role in optimizing heterocyclic synthesis under mild conditions—a key concern for green chemistry advocates. Analytical characterization typically employs LC-MS and NMR spectroscopy, with the trifluoromethyl signal serving as a distinctive marker in ¹⁹F-NMR spectra.

From an industrial perspective, scalability of N1-[3-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine production remains a challenge due to the need for specialized fluorination techniques. However, advances in continuous flow chemistry have shown promise for kilogram-scale synthesis, addressing a common bottleneck in fine chemical manufacturing. Regulatory filings indicate its inclusion in several patent applications for neurodegenerative disease treatments, though detailed clinical data remains proprietary.

Environmental fate studies reveal that the CF₃ group in 170353-21-6 confers moderate persistence in aqueous systems, necessitating tailored wastewater treatment protocols. This aligns with increasing scrutiny on PFAS alternatives in industrial chemistry. Computational modeling suggests low bioaccumulation potential, a factor driving its preference over longer-chain fluorinated analogs in sustainable product design.

The compound's crystalline form exhibits polymorphic behavior—a property of significant interest in pharmaceutical solid-state chemistry. Differential scanning calorimetry (DSC) studies identify at least two distinct crystalline phases, with the β-polymorph showing superior solubility profiles. Such characteristics are critical for formulation scientists developing oral bioavailability enhancement strategies.

Emerging applications include its use as a ligand in transition metal catalysis, particularly for asymmetric hydrogenation reactions. The chelate effect of the diamine moiety stabilizes metal complexes, while the electron-withdrawing 3-trifluoromethylpyridine group tunes catalytic activity. Recent publications demonstrate its efficacy in producing chiral intermediates for fragrance ingredients.

Storage recommendations for CAS 170353-21-6 emphasize protection from moisture due to the hygroscopic nature of the diamine group. Industry best practices suggest nitrogen-blanketed containers at controlled temperatures—details increasingly sought after in chemical logistics forums. Stability studies indicate >24-month shelf life when stored under recommended conditions.

Patent landscape analysis reveals growing IP activity around N1-[3-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine derivatives, with major filings in the US and EU. The compound's structure-activity relationship (SAR) potential makes it a frequent candidate for scaffold hopping in medicinal chemistry programs targeting inflammatory pathways.

Quality control protocols for 170353-21-6 typically specify ≥98% purity by HPLC, with strict limits on heavy metal contaminants. These specifications reflect its use in GMP-compliant synthesis—a trending topic in pharmaceutical outsourcing discussions. Analytical method development papers frequently cite this compound as a test case for new chromatographic techniques.